Cas no 162096-56-2 (3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid)

• Product Name: 3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid
• CAS No: 162096-56-2
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 904635
• Update Time: 2025-11-02

3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid
• 2-[3-(cyclopropanecarbonyl)phenyl]-2-methylpropanoic acid

• Inchi： 1S/C14H16O3/c1-14(2,13(16)17)11-5-3-4-10(8-11)12(15)9-6-7-9/h3-5,8-9H,6-7H2,1-2H3,(H,16,17)
• InChI Key： FQCBEGCSNZWLKF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C(C(=O)O)(C)C)C1CC1

Computed Properties

• Exact Mass: 232.11000

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 368.2±17.0 °C(Predicted)
• PSA: 54.37000
• LogP: 2.64150

Additional information on 3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid

3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid (CAS No. 162096-56-2): A Comprehensive Overview

3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid (CAS No. 162096-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropylcarbonyl and dimethylbenzeneacetic acid functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, C14H16O3, offers a blend of stability and reactivity, making it valuable for applications in drug development and material science.

The growing interest in 3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid is driven by its potential role in addressing modern challenges such as antimicrobial resistance and chronic inflammatory diseases. Researchers are exploring its derivatives for their efficacy in targeting specific enzymes or receptors, aligning with the current trend of precision medicine. Additionally, its structural features make it a candidate for green chemistry applications, where sustainable synthesis methods are prioritized.

From a commercial perspective, CAS 162096-56-2 is increasingly sought after by pharmaceutical companies and research institutions. The demand for high-purity batches of this compound has risen, particularly in regions with robust biotechnology sectors. Market analyses indicate that its applications in small molecule therapeutics and catalysis are key drivers of this trend. Suppliers are now focusing on scalable production methods to meet the needs of both academic and industrial users.

One of the most frequently asked questions about 3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid revolves around its synthesis and purification. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure its quality and consistency. Researchers also inquire about its solubility profiles and stability under various conditions, which are critical for experimental reproducibility. These queries reflect the compound's expanding role in cutting-edge research.

In the context of drug discovery, 162096-56-2 has shown promise as a building block for novel inhibitors and modulators. Its cyclopropyl moiety, in particular, is known to enhance metabolic stability, a property highly valued in the development of oral therapeutics. Recent studies have highlighted its potential in oncology and neurology, further boosting its profile in the scientific community.

Looking ahead, the versatility of 3-(Cyclopropylcarbonyl)-α,α-dimethylbenzeneacetic Acid positions it as a compound of enduring relevance. As the pharmaceutical industry continues to innovate, the demand for specialized intermediates like this is expected to grow. Its alignment with trends such as personalized medicine and sustainable chemistry ensures that it will remain a focal point of research and development for years to come.